Cas no 688782-04-9 (1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide)
688782-04-9 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide
CAS No:688782-04-9
MF:C8H7ClN2O
MW:182.60698056221
CID:835002
PubChem ID:59343508
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide
- 4-chloro-7-hydroxy-3-methylpyrrolo[2,3-b]pyridine
- SCHEMBL2877343
- 688782-04-9
-
- Inchi: 1S/C8H7ClN2O/c1-5-4-10-8-7(5)6(9)2-3-11(8)12/h2-4,12H,1H3
- InChI Key: GOFGFWBKDCHWHW-UHFFFAOYSA-N
- SMILES: ClC1C=CN(C2C=1C(C)=CN=2)O
Computed Properties
- Exact Mass: 182.0246905g/mol
- Monoisotopic Mass: 182.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38Ų
1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
688782-04-9 (1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-methyl-, 7-oxide) Related Products
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